Cas no 66678-76-0 (1,3,5-Triazine-2,4(1H,3H)-dione, 1-butyldihydro-)

1,3,5-Triazine-2,4(1H,3H)-dione, 1-butyldihydro- structure
66678-76-0 structure
Product Name:1,3,5-Triazine-2,4(1H,3H)-dione, 1-butyldihydro-
CAS No:66678-76-0
MF:C7H13N3O2
MW:171.197021245956
CID:395968
PubChem ID:20476321
Update Time:2025-04-19

1,3,5-Triazine-2,4(1H,3H)-dione, 1-butyldihydro- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine-2,4(1H,3H)-dione, 1-butyldihydro-
    • 1-butyl-1,3,5-triazinane-2,4-dione
    • DTXSID50607720
    • 5-n-butyl-5,6-dihydro-s-triazine-2,4-(1H,3H)-dione
    • SJZYLEYLFVJFMD-UHFFFAOYSA-N
    • SCHEMBL11190250
    • 66678-76-0
    • Inchi: 1S/C7H13N3O2/c1-2-3-4-10-5-8-6(11)9-7(10)12/h2-5H2,1H3,(H2,8,9,11,12)
    • InChI Key: SJZYLEYLFVJFMD-UHFFFAOYSA-N
    • SMILES: O=C1NC(NCN1CCCC)=O

Computed Properties

  • Exact Mass: 171.10089
  • Monoisotopic Mass: 171.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 61.4Ų

Experimental Properties

  • PSA: 61.44
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